1-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(3,5-dimethylanilino)-2-oxoethyl]-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H28N4O2S/c1-15-10-16(2)12-20(11-15)26-23(29)14-28-8-6-18(7-9-28)24(30)27-19-4-5-22-21(13-19)25-17(3)31-22/h4-5,10-13,18H,6-9,14H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key: HCCVQWCBYLOPTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=CC4=C(C=C3)SC(=N4)C)C
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a unified approach to N-substituted and N,N-disubstituted benzothiazole (BT) sulfonamides has been described. This approach starts from simple commercially available building blocks (benzo[d]thiazole-2-thiol and primary and secondary amines) that are connected via a S oxidation/S-N coupling approach, a S-N coupling/S-oxidation sequence, or via a S-oxidation/S-F bond formation/SuFEx approach.

Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone has demonstrated significant anti-inflammatory and analgesic activities, highlighting the potential medicinal applications of such compounds (Abu‐Hashem et al., 2020).
• Arylazothiazole disperse dyes containing selenium have been synthesized and shown to exhibit antioxidant, antitumor, and antimicrobial activities, suggesting the diverse biological applications of selenium-incorporated heterocyclic compounds (Khalifa et al., 2015).

Chemical Synthesis Techniques

• Studies on cyanoacetamide in heterocyclic chemistry have led to the synthesis of new benzothiophenes, demonstrating the utility of cyanoacetamide as a key intermediate in the creation of compounds with antitumor and antioxidant activities (Bialy & Gouda, 2011).

Advanced Materials and Chemical Characterization

• The synthesis, characterization, and docking studies of novel compounds for potential antimicrobial applications underscore the importance of detailed chemical analysis and computational modeling in the development of new therapeutic agents (Talupur et al., 2021).

Potential Pharmaceutical Applications

• Research into constrained analogues of tocainide has produced potent skeletal muscle sodium channel blockers, suggesting a path towards the development of antimyotonic agents and highlighting the therapeutic potential of modifying existing drugs to enhance their efficacy (Catalano et al., 2008).